Equilibrium analysis of methylbenzene intermediates for a methanol-to-olefins process†

Catalysis Science & Technology Pub Date: 2016-02-02 DOI: 10.1039/C6CY00059B

Abstract

We propose an equilibrium analysis of methylbenzene intermediates for a methanol-to-olefins process based on an Anderson–Schulz–Flory distribution under commercial practical conditions. The key parameter was controlled by temperature. Such a study will give new insights into MTO and other chain growth processes.

Graphical abstract: Equilibrium analysis of methylbenzene intermediates for a methanol-to-olefins process
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